6-Iodo-2-(methylsulfonyl)benzo[d]thiazole

• Molecular Formula: C8H6INO2S2
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 6-iodo-2-methylsulfonyl-1,3-benzothiazole
• InChI: InChI=1S/C8H6INO2S2/c1-14(11,12)8-10-6-3-2-5(9)4-7(6)13-8/h2-4H,1H3
• InChI Key: MUTXNECFZVBCMH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC2=C(S1)C=C(C=C2)I

Description

6-Iodo-2-(methylsulfonyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H6INO2S2 and its molecular weight is 339.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, room temperature solution of 6-iodo-2-(methylthio)benzo[d]thiazole (Reference Example 6b, 1.22 g, 4.0 mmol) in acetic acid (100 mL) was added dropwise a solution of potassium permanganate (0.190 g, 1.2 mmol) in water (60 mL). The reaction mixture was stirred at room temperature for 68 hours, then quenched with aqueous sodium sulfite. The resulting mixture was vigorously stirred at room temperature overnight. The resulting precipitate was collected by filtration and rinsed with water. The solid was dissolved in ethyl acetate, dried (MgSO4), and filtered. The filtrate was concentrated under reduced pressure to provide 6-iodo-2-(methylsulfonyl)benzo[d]thiazole. 1H NMR (300 MHz, CDCl3) δ ppm 3.41 (s, 3H), 7.93 (d, J=1 Hz, 2H), 8.38 (t, J=1 Hz, 1H); MS(DCI/NH3) m/z 340 (M+H)−, 357 (M+NH4)+.